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Compound of Interest

Compound Name: Ondansetron-13C,d3

Cat. No.: B8075438 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Ondansetron-13C,d3. As this compound is labeled with the stable isotopes Carbon-13 and

Deuterium, it is not radioactive.[1][2] Therefore, disposal procedures are dictated by the

chemical and toxicological properties of the parent compound, Ondansetron.

Ondansetron is classified as toxic if swallowed, causes serious eye damage, and is very toxic

to aquatic life with long-lasting effects.[3][4] Adherence to the following procedures is critical to

ensure personnel safety and environmental protection.

Hazard Identification and Classification
All quantitative and qualitative hazard data for Ondansetron are summarized below to inform

handling and disposal practices.
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Hazard Classification Code Description

GHS Pictograms GHS06, GHS05, GHS09
Skull and crossbones,

Corrosion, Environment

Signal Word Danger

Hazard Statements H301 Toxic if swallowed.[3][4]

H318
Causes serious eye damage.

[3][4]

H410
Very toxic to aquatic life with

long lasting effects.[3]

Precautionary Statements P264

Wash hands, forearms and

face thoroughly after handling.

[3]

P273
Avoid release to the

environment.[3][4]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[3]

P301 + P310

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor.[3][4]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

P501

Dispose of contents/container

to hazardous or special waste

collection point, in accordance

with local, regional, national

and/or international regulation.

[3]
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Step-by-Step Disposal Protocol
This protocol provides a direct, procedural workflow for the safe disposal of Ondansetron-
13C,d3.

1. Personal Protective Equipment (PPE):

Before handling the material, ensure appropriate PPE is worn.

Required PPE: Chemical safety goggles, nitrile gloves, and a lab coat.[5][6]

2. Waste Segregation:

Crucially, do not dispose of Ondansetron-13C,d3 down the drain or in regular trash. Its high

aquatic toxicity necessitates specialized disposal.[3]

Designate a specific, leak-proof container for "Ondansetron-13C,d3" waste. This container

should be clearly distinguished from other waste streams.

3. Container Labeling and Storage:

The waste container must be sealed and clearly labeled as "Hazardous Waste."

The label must include the full chemical name: "Ondansetron-13C,d3".

Store the sealed container in a designated, secure area, such as a satellite accumulation

area for chemical waste, away from incompatible materials.[5] The container should be

stored locked up.[3][5]

4. Final Disposal:

All chemical waste must be disposed of through your institution's Environmental Health &

Safety (EH&S) department or a certified hazardous waste management contractor.[7]

Do not mix with other chemical wastes unless explicitly permitted by your institution's waste

management guidelines.[1]
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Maintain a record of the waste generated and its disposal, in accordance with laboratory and

institutional policies.[8]

5. Emergency Spill Procedures:

In the event of a spill, evacuate the immediate area to prevent exposure.

Wear appropriate PPE, including respiratory protection if dust is generated.

Carefully sweep or shovel up the spilled solid material and place it into the designated

hazardous waste container.[9] Avoid generating dust.[9]

Clean the spill area thoroughly with a suitable decontaminating agent.

Report all spills to your laboratory supervisor and EH&S department immediately.

Disposal Workflow Diagram
The logical relationship for the disposal of Ondansetron-13C,d3 is illustrated below.
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Preparation & Assessment

Waste Handling & Segregation

Final Disposal

Start Disposal Process

Identify Compound:
Ondansetron-13C,d3

(Stable Isotope)

1

Assess Hazards:
- Toxic (Oral)

- Severe Eye Damage
- Aquatic Toxicity

2

Wear Required PPE:
- Goggles
- Gloves

- Lab Coat

3

Segregate Waste:
Place in a dedicated,
leak-proof container.

4

Label Container:
'Hazardous Waste'

'Ondansetron-13C,d3'

5

Store Securely:
- Sealed Container
- Designated Area

6

Arrange Professional Disposal:
Contact EH&S or certified

waste contractor.

7

End of Process

Click to download full resolution via product page

Caption: Disposal workflow for Ondansetron-13C,d3.
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Disclaimer: This guide provides general procedures. Researchers must always consult their

institution's specific Environmental Health & Safety (EH&S) guidelines and adhere to all local,

state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8075438?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8075438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

